2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate

• CAS No.: 764692-71-9
• Molecular Formula: C27H22N2O4
• Molecular Weight: 438.5 g/mol
• IUPAC Name: [2-ethoxy-4-[(E)-(naphthalene-1-carbonylhydrazinylidene)methyl]phenyl] benzoate
• InChI: InChI=1S/C27H22N2O4/c1-2-32-25-17-19(15-16-24(25)33-27(31)21-10-4-3-5-11-21)18-28-29-26(30)23-14-8-12-20-9-6-7-13-22(20)23/h3-18H,2H2,1H3,(H,29,30)/b28-18+
• InChI Key: SDEYELWKFKLQOS-MTDXEUNCSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC=CC3=CC=CC=C32)OC(=O)C4=CC=CC=C4

Description

2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate is a complex organic compound with the molecular formula C28H23N3O5. It is known for its unique structure, which includes a naphthoyl group and a carbohydrazonoyl linkage. This compound is often used in early discovery research due to its rare and unique chemical properties .

Preparation Methods

The synthesis of 2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate typically involves multiple steps, including the formation of the naphthoyl group and the subsequent attachment of the carbohydrazonoyl linkage. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of organic solvents and catalysts to facilitate the reactions.

Chemical Reactions Analysis

2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by bases or acids. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.

Biology: Researchers use this compound to study its interactions with biological molecules and its potential effects on cellular processes.

Medicine: Preliminary studies suggest that it may have pharmacological properties, although more research is needed to confirm its therapeutic potential.

Industry: Its unique chemical structure makes it a valuable compound for developing new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate involves its interaction with specific molecular targets and pathways. The naphthoyl group and carbohydrazonoyl linkage play crucial roles in its activity, potentially affecting enzyme function and signal transduction pathways. detailed studies on its exact mechanism are still ongoing .

Comparison with Similar Compounds

2-Ethoxy-4-(2-(1-naphthoyl)carbohydrazonoyl)phenyl benzoate can be compared with other similar compounds, such as:

• 2-Ethoxy-4-(2-(1-naphthylamino)(oxo)acetyl)carbohydrazonoyl)phenyl benzoate
• 2-Ethoxy-4-(2-(1-naphthylacetyl)carbohydrazonoyl)phenyl benzoate These compounds share similar structural features but differ in their specific functional groups and chemical properties. The unique combination of the naphthoyl group and carbohydrazonoyl linkage in this compound sets it apart from its analogs .